Cas no 2230803-50-4 (1,2,2-trimethylpyrrolidin-3-ol hydrochloride)

• Product Name: 1,2,2-trimethylpyrrolidin-3-ol hydrochloride
• CAS No: 2230803-50-4
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 5853447
• PubChem ID: 137965887
• Update Time: 2025-06-09

1,2,2-trimethylpyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,2-trimethylpyrrolidin-3-ol hydrochloride
• 2230803-50-4
• 1,2,2-trimethylpyrrolidin-3-ol;hydrochloride
• starbld0027717
• EN300-2010393
• Z3288556368

• Inchi： 1S/C7H15NO.ClH/c1-7(2)6(9)4-5-8(7)3;/h6,9H,4-5H2,1-3H3;1H
• InChI Key： FIZMFZGACDTCJX-UHFFFAOYSA-N
• SMILES： Cl.OC1CCN(C)C1(C)C

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Additional information on 1,2,2-trimethylpyrrolidin-3-ol hydrochloride

Introduction to 1,2,2-trimethylpyrrolidin-3-ol hydrochloride (CAS No. 2230803-50-4)

1,2,2-trimethylpyrrolidin-3-ol hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2230803-50-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of heterocyclic organic molecules, which are widely recognized for their diverse pharmacological properties and applications in drug development. The hydrochloride salt form enhances the solubility and stability of the parent compound, making it more suitable for various biochemical and pharmacological studies.

The structure of 1,2,2-trimethylpyrrolidin-3-ol hydrochloride features a pyrrolidine ring substituted with three methyl groups at the 1, 2, and 2 positions, respectively, and a hydroxyl group at the 3 position. The presence of these functional groups imparts unique chemical and biological characteristics to the molecule. The hydrochloride salt form further modifies its properties by forming a stable ionic compound with hydrochloric acid, which improves its handling and formulation in experimental settings.

In recent years, there has been growing interest in 1,2,2-trimethylpyrrolidin-3-ol hydrochloride due to its potential applications in the development of novel therapeutic agents. Research has highlighted its role as a precursor or intermediate in synthesizing more complex molecules with targeted biological activities. The compound’s ability to interact with various biological targets has made it a subject of investigation in multiple pharmacological pathways.

One of the most compelling aspects of 1,2,2-trimethylpyrrolidin-3-ol hydrochloride is its involvement in neuropharmacological research. Studies have demonstrated that derivatives of this compound exhibit properties that may be relevant to the treatment of neurological disorders. The structural motif of pyrrolidine is frequently found in drugs that modulate central nervous system (CNS) function, suggesting that this compound could serve as a valuable scaffold for designing new medications.

Furthermore, the hydrochloride salt form of 1,2,2-trimethylpyrrolidin-3-ol hydrochloride offers advantages in terms of bioavailability and pharmacokinetic profiles. The salt form enhances dissolution rates in aqueous solutions, which is crucial for oral and intravenous administration. This property makes it an attractive candidate for formulation into drug products designed for therapeutic use.

Recent advancements in medicinal chemistry have leveraged computational modeling and high-throughput screening to identify potential applications of 1,2,2-trimethylpyrrolidin-3-ol hydrochloride. These studies have revealed its potential as an intermediate in the synthesis of molecules targeting enzyme inhibition and receptor binding. For instance, modifications to the pyrrolidine ring have shown promise in developing compounds that interact with enzymes involved in metabolic pathways relevant to inflammation and pain management.

The pharmaceutical industry has taken note of these findings and is exploring ways to incorporate 1,2,2-trimethylpyrrolidin-3-ol hydrochloride into novel drug candidates. Its versatility as a building block allows chemists to design molecules with tailored biological activities by modifying specific functional groups or introducing additional substituents. This flexibility has opened up new avenues for research into conditions such as neurodegenerative diseases, where precise modulation of CNS activity is essential.

In addition to its pharmaceutical applications, 1,2,2-trimethylpyrrolidin-3-ol hydrochloride has shown promise in biomaterials research. Its ability to form stable complexes with other molecules makes it useful in developing controlled-release formulations and targeted drug delivery systems. These applications are particularly relevant in oncology and infectious disease treatments, where precise control over drug release can enhance therapeutic efficacy while minimizing side effects.

The synthesis of 1,2,2-trimethylpyrrolidin-3-ol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to produce enantiomerically pure forms of the compound, which are critical for certain pharmacological applications.

As research continues to uncover new applications for 1,2,2-trimethylpyrrolidin-3-ol hydrochloride, collaboration between academic researchers and industry scientists will be essential to translate laboratory findings into clinical reality. The compound’s unique structural features offer a rich foundation for innovation in drug discovery programs aimed at addressing unmet medical needs.

In conclusion,1,2,2-trimethylpyrrolidin-3-ol hydrochloride (CAS No. 2230803-50-4) represents a promising candidate for further exploration in pharmaceutical chemistry and medicinal biology. Its structural versatility combined with its favorable physicochemical properties make it an invaluable tool for developing novel therapeutic agents across multiple disease areas. As research progresses，this compound is poised to play an increasingly significant role in advancing medical science.